Cas no 61167-06-4 (Benzene, 1-nitro-4-phenoxy-2-(propylthio)-)

• Product name: Benzene, 1-nitro-4-phenoxy-2-(propylthio)-
• CAS No: 61167-06-4
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 489977
• PubChem ID: 71398727

Benzene, 1-nitro-4-phenoxy-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-phenoxy-2-(propylthio)-
• 1-nitro-4-phenoxy-2-propylsulfanylbenzene
• 1-Nitro-4-phenoxy-2-(propylsulfanyl)benzene
• DTXSID10820135
• 61167-06-4

• Inchi： InChI=1S/C15H15NO3S/c1-2-10-20-15-11-13(8-9-14(15)16(17)18)19-12-6-4-3-5-7-12/h3-9,11H,2,10H2,1H3
• InChI Key： HLZKDYBALBILEH-UHFFFAOYSA-N
• SMILES： CCCSC1=C(C=CC(=C1)OC2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.07735
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 52.37